Cas no 477855-73-5 (N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE)

• Product Name: N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE
• CAS No: 477855-73-5
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.406302690506
• MDL: MFCD01814654
• CID: 5224571
• Update Time: 2026-03-07

N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE Chemical and Physical Properties

Names and Identifiers

• N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE
• N'-{8-methyl-8H-thieno[2,3-b]indole-2-carbonyl}benzohydrazide
• N'-benzoyl-4-methylthieno[2,3-b]indole-2-carbohydrazide

• MDL： MFCD01814654
• Inchi： 1S/C19H15N3O2S/c1-22-15-10-6-5-9-13(15)14-11-16(25-19(14)22)18(24)21-20-17(23)12-7-3-2-4-8-12/h2-11H,1H3,(H,20,23)(H,21,24)
• InChI Key： FNYUNBWFUMNDND-UHFFFAOYSA-N
• SMILES： S1C(C(NNC(C2C=CC=CC=2)=O)=O)=CC2=C1N(C)C1C=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 523
• XLogP3: 4.1
• Topological Polar Surface Area: 91.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE

Comprehensive Overview of N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE (CAS No. 477855-73-5)

N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE (CAS No. 477855-73-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the class of thienoindole derivatives, which are known for their diverse biological activities. The molecular structure combines a benzoyl hydrazide moiety with a thieno[2,3-b]indole core, making it a subject of interest for drug discovery and development.

Recent studies have highlighted the role of thienoindole derivatives in modulating enzyme activity and interacting with biological targets, particularly in the context of anti-inflammatory and anticancer research. Researchers are increasingly exploring the potential of N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE as a scaffold for designing novel therapeutic agents. Its carbohydrazide functional group is particularly noteworthy, as it can form hydrogen bonds with biological macromolecules, enhancing its binding affinity and specificity.

In the realm of medicinal chemistry, the compound's heterocyclic framework has been linked to improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. These attributes are critical for drug candidates, as they influence bioavailability and efficacy. The 8-methyl substitution on the thienoindole ring further contributes to the compound's stability, making it a promising candidate for further investigation.

From a synthetic perspective, N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE can be synthesized through multi-step organic reactions, including condensation and cyclization processes. The purity and yield of the compound are often optimized using advanced chromatographic techniques, such as HPLC and column chromatography. Researchers emphasize the importance of rigorous characterization using NMR, mass spectrometry, and X-ray crystallography to confirm its structural integrity.

The growing interest in small-molecule inhibitors and targeted therapies has positioned thienoindole derivatives like N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE as valuable tools in precision medicine. Its potential applications extend to neurodegenerative diseases and metabolic disorders, where modulating specific pathways could offer therapeutic benefits. Additionally, its low toxicity profile in preliminary studies makes it a viable candidate for further preclinical evaluation.

In the context of green chemistry, efforts are underway to develop more sustainable synthetic routes for N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE, minimizing the use of hazardous reagents and solvents. This aligns with the broader trend of environmentally friendly drug synthesis, which is increasingly prioritized by regulatory agencies and the pharmaceutical industry.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE is essential for optimizing its biological effects. Computational tools, such as molecular docking and QSAR modeling, are frequently employed to predict interactions with target proteins and guide synthetic modifications. These approaches are integral to modern drug design and high-throughput screening campaigns.

As the demand for novel bioactive compounds continues to rise, N'-BENZOYL-8-METHYL-8H-THIENO[2,3-B]INDOLE-2-CARBOHYDRAZIDE represents a compelling area of study. Its versatility and potential applications in drug development underscore the importance of ongoing research into its mechanisms and derivatives. Future studies may explore its efficacy in combination therapies or as a diagnostic probe in biomedical imaging.